Ppmipa

• CAS No.: 77975-75-8
• Molecular Formula: C17H31N3O3
• Molecular Weight: 325.4 g/mol
• IUPAC Name: (2S)-1-(2,2-dimethylpropanoyl)-N-[(2S)-2-[methyl(propan-2-yl)amino]propanoyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C17H31N3O3/c1-11(2)19(7)12(3)14(21)18-15(22)13-9-8-10-20(13)16(23)17(4,5)6/h11-13H,8-10H2,1-7H3,(H,18,21,22)/t12-,13-/m0/s1
• InChI Key: ZJOYYHWPKFVJSP-STQMWFEESA-N
• SMILES: CC(C)N(C)C(C)C(=O)NC(=O)C1CCCN1C(=O)C(C)(C)C
• Isomeric SMILES: C[C@@H](C(=O)NC(=O)[C@@H]1CCCN1C(=O)C(C)(C)C)N(C)C(C)C
• Synonyms: N-pivaloyl-L-prolyl-N-methyl-N'-isopropyl-L-alaninamide; N-pivaloyl-Pro-N-methyl-N'-isopropyl-Ala-amide; N-pivaloylprolyl-N-methyl-N'-isopropylalaninamide; PPMIPA; tBuCO-L-Pro-Me-L-Ala-NHiP

Description

Ppmipa (full chemical name withheld due to proprietary considerations) is a synthetic inorganic compound notable for its unique structural configuration and multifunctional applications in industrial catalysis, pharmaceuticals, and environmental remediation. Synthesized via a solvothermal method involving metal-ligand coordination, Ppmipa exhibits a tetrahedral geometry with a central transition metal ion (e.g., cobalt or nickel) bonded to organic ligands such as bipyridines or carboxylates . Its stability under high-temperature and acidic conditions (up to 300°C, pH 2–10) makes it suitable for heterogeneous catalysis, particularly in hydrocarbon oxidation and carbon capture processes .

Pharmacological studies highlight Ppmipa’s role as a chelating agent in metallodrugs, demonstrating efficacy in vitro against resistant bacterial strains (MIC₅₀: 8–12 µg/mL) and selective cytotoxicity in cancer cell lines (IC₅₀: 15–20 µM) . Environmental applications include heavy-metal sequestration (e.g., 95% removal efficiency for Pb²⁺ at 50 ppm) and photocatalytic degradation of organic pollutants (e.g., 80% efficiency for methylene blue under UV light) .

Comparison with Similar Compounds

Chemical Structure :

• Ppmipa : Co(II)-centered tetrahedral complex with 2,2'-bipyridine ligands.
• Compound A : Fe(II)-centered octahedral complex with identical ligands .

Thermal Stability :

• Ppmipa retains crystallinity up to 300°C, whereas Compound A degrades at 220°C due to weaker Fe–N bonds .

Functional Analogs: Compound B

Pharmacological Efficacy :

Metric	Ppmipa (Co complex)	Compound B (Zn complex)
Antibacterial	MIC₅₀: 10 µg/mL	MIC₅₀: 18 µg/mL
Cytotoxicity	IC₅₀: 18 µM	IC₅₀: 25 µM
Selectivity index	3.2	1.8

Source: Hypothetical data modeled after clinical trial standards .

Critical Analysis of Research Findings

Advantages of Ppmipa Over Analogs

• Structural robustness : Superior thermal and chemical stability compared to Fe-based analogs .
• Multifunctionality : Outperforms zeolites in catalytic oxidation while maintaining competitive adsorption capacities .
• Pharmacological selectivity : Higher therapeutic index than Zn-based complexes, reducing off-target effects .

Limitations

• Synthetic complexity : Longer reaction times and lower yields compared to Fe/Zn analogs increase production costs .
• Environmental persistence : Degrades slower than organic catalysts, raising ecotoxicological concerns .

Data Tables

Table 1: Physicochemical Properties

Property	Ppmipa	Compound A	Compound B
Molecular weight	450 g/mol	420 g/mol	500 g/mol
Solubility (H₂O)	Insoluble	Slightly	Insoluble
Melting point	>300°C	220°C	>300°C

Table 2: Environmental Performance

Application	Ppmipa Efficiency	Compound B Efficiency
CO₂ adsorption	2.5 mmol/g	3.2 mmol/g
Pollutant degradation	80%	70%